Cas no 1363380-99-7 (5-bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 5-bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1363380-99-7
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD15144598
• CID: 4590961
• Update Time: 2025-05-26

5-bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methyl[1,2,4triazolo[4,3-apyridine
• 5-bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine

• MDL： MFCD15144598
• Inchi： 1S/C7H6BrN3/c1-5-9-10-7-4-2-3-6(8)11(5)7/h2-4H,1H3
• InChI Key： YQWUKRGCMJAZDP-UHFFFAOYSA-N
• SMILES： C12=NN=C(C)N1C(Br)=CC=C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 5-bromo-3-methyl-[1,2,4]triazolo[4,3-a]pyridine

5-Bromo-3-Methyl-[1,2,4]Triazolo[4,3-a]Pyridine: A Comprehensive Overview

5-Bromo-3-Methyl-[1,2,4]Triazolo[4,3-a]Pyridine, also known by its CAS Registry Number 1363380-99-7, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyridines, which are known for their unique structural features and diverse applications. The molecule consists of a pyridine ring fused with a triazole ring, with substituents at positions 5 and 3 being bromine and methyl groups, respectively. This specific substitution pattern imparts distinct chemical and biological properties to the compound.

The synthesis of 5-Bromo-3-Methyl-[1,2,4]Triazolo[4,3-a]Pyridine typically involves multi-step reactions that exploit the reactivity of nitrogen-containing heterocycles. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures. For instance, researchers have employed copper-catalyzed coupling reactions and microwave-assisted synthesis to streamline the production process. These methods not only enhance yield but also improve the overall sustainability of the synthesis pathway.

The structural uniqueness of this compound makes it a valuable tool in drug discovery. Triazolopyridines are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. In particular, 5-Bromo-3-Methyl-[1,2,4]Triazolo[4,3-a]Pyridine has shown promise as a potential lead compound for developing novel therapeutics. Recent studies have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential application in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also found utility in materials science. The heterocyclic framework of 5-Bromo-3-Methyl-[1,2,4]Triazolo[4,3-a]Pyridine exhibits interesting electronic properties that make it suitable for use in organic electronics. Researchers have explored its potential as a building block for constructing advanced materials such as conductive polymers and light-emitting diodes (LEDs). These applications highlight the versatility of the compound across multiple disciplines.

The latest research on this compound has focused on understanding its interaction with biological systems at the molecular level. Using advanced computational techniques such as molecular docking and dynamics simulations, scientists have gained insights into how 5-Bromo-3-Methyl-[1,2,4]Triazolo[4,3-a]Pyridine binds to target proteins. These studies have provided valuable information for optimizing its bioavailability and efficacy as a drug candidate.

In conclusion, 5-Bromo-3-Methyl-[1,2,4]Triazolo[4,3-a]Pyridine, with its unique structure and diverse applications, represents an important molecule in contemporary chemical research. Its role in drug discovery and materials science underscores the importance of continued exploration into its properties and potential uses. As research progresses, this compound is expected to contribute significantly to advancements in both therapeutic development and technological innovation.